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Compound of Interest

Compound Name: 2-Furoylacetonitrile

Cat. No.: B032225 Get Quote

Essential Safety and Handling Guide for 2-
Furoylacetonitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Furoylacetonitrile in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Hazard Identification and Classification
2-Furoylacetonitrile is a hazardous substance that requires careful handling. The primary

hazards are summarized below.

GHS Hazard Classification:
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Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral 4 Warning
H302: Harmful if

swallowed[1]

Acute Toxicity, Dermal 4 Warning
H312: Harmful in

contact with skin[1]

Acute Toxicity,

Inhalation
4 Warning

H332: Harmful if

inhaled[1]

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation[1]

Serious Eye

Damage/Eye Irritation
2A Warning

H319: Causes serious

eye irritation[1]

Specific target organ

toxicity — Single

exposure

3 Warning
H335: May cause

respiratory irritation

Physical and Chemical Properties:

Property Value

Molecular Formula C₇H₅NO₂[1][2]

Molecular Weight 135.12 g/mol [2]

Appearance Solid

Melting Point 81-85 °C[2]

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent personal exposure.
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Protection Type Equipment Specification Purpose & Notes

Eye / Face

Tightly fitting safety goggles

with side-shields or a full-face

shield.

Must conform to NIOSH (US)

or EN 166 (EU) standards to

protect against dust particles

and splashes.[3]

Skin / Body

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) and a

fully buttoned lab coat.

Handle with gloves at all times.

Impervious clothing should be

worn to prevent skin contact.

[3]

Respiratory

Dust mask type N95 (US) or a

NIOSH/MSHA or EN 149

approved respirator.

Required when handling large

quantities, if dust is generated,

or if ventilation is inadequate.

A full-face respirator may be

necessary if exposure limits

are exceeded or irritation is

experienced.[3]

Operational Plan: Step-by-Step Handling Protocol
Safe handling requires a controlled environment and methodical procedures.

Preparation & Handling:

Designate Area: Before starting, designate a specific area within a certified chemical fume

hood for handling 2-Furoylacetonitrile.[3]

Verify Safety Equipment: Ensure that a safety shower and eyewash station are unobstructed

and readily accessible.[3]

Don PPE: Put on all required PPE as specified in the table above.[3]

Minimize Dust: When weighing or transferring the solid, perform the task slowly and carefully

to minimize dust generation and accumulation.[3]
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Avoid Contact: Do not allow the chemical to come into contact with skin or eyes.[4][5] Do not

breathe in dust or vapors.[4]

Hygiene: Wash hands thoroughly after handling.[4][6] Do not eat, drink, or smoke in the

handling area.[4][6]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][6]

Store in a locked cabinet or area.[4]

Keep away from heat, sparks, and open flames.[4]

Peroxide Formation: This material may form explosive peroxides upon prolonged storage.

Containers should be dated upon opening and periodically tested for the presence of

peroxides.[4][7]

Preparation Handling Post-Handling Disposal

Designate Fume Hood Area Verify Safety Equipment Don All Required PPE Weigh & Transfer CarefullyProceed to Handling Avoid Contact & Inhalation Wash Hands ThoroughlyComplete Handling Store in a Cool, Dry, Ventilated Area Dispose of Waste via Approved PlantAs Needed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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